Cas no 22689-05-0 (9-Anthracenepropanol)

• Product name: 9-Anthracenepropanol
• CAS No: 22689-05-0
• MF: C₁₇H₁₆O
• MW: 236.308344841003
• CID: 1411237
• PubChem ID: 11085789

9-Anthracenepropanol Chemical and Physical Properties

Names and Identifiers

• 9-Anthracenepropanol
• 3-anthracen-9-ylpropan-1-ol
• 22689-05-0
• DTXSID30454714
• SCHEMBL243406
• 3-(9-anthryl)-propanol

• Inchi： InChI=1S/C17H16O/c18-11-5-10-17-15-8-3-1-6-13(15)12-14-7-2-4-9-16(14)17/h1-4,6-9,12,18H,5,10-11H2
• InChI Key： QSWUCIYIVJMUMB-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C=C3C=CC=CC3=C2CCCO

Computed Properties

• Exact Mass: 236.12018
• Monoisotopic Mass: 236.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 20.23